Cas no 881590-57-4 (2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid)

• Product Name: 2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid
• CAS No: 881590-57-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4718246
• PubChem ID: 4779150
• Update Time: 2024-10-26

2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-dimethylphenoxy)propanoic acid
• ARONIS010468
• BBB/290
• STL065951
• SBB079978
• BB0287424
• ST45047192
• AKOS000319436
• NCGC00326293-01
• AN-329/43341935
• AB01320977-02
• AKOS024144446
• 881590-57-4
• 2-(4-bromo-2,6-dimethylphenoxy)propanoicacid
• CS-0322137
• 2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid

• Inchi： 1S/C11H13BrO3/c1-6-4-9(12)5-7(2)10(6)15-8(3)11(13)14/h4-5,8H,1-3H3,(H,13,14)
• InChI Key： BBGLAOVVZCRLDO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)OC(C(=O)O)C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids